Cas no 58635-46-4 (Nα-Methoxycarbonyl L-Tryptophan Methyl Ester)

Nα-Methoxycarbonyl L-Tryptophan Methyl Ester is a protected derivative of L-tryptophan, featuring both Nα-methoxycarbonyl and methyl ester functional groups. This compound is primarily utilized in peptide synthesis, where the protecting groups enhance stability and prevent unwanted side reactions during coupling steps. The methoxycarbonyl group offers selective deprotection under mild conditions, while the methyl ester improves solubility in organic solvents, facilitating efficient incorporation into peptide chains. Its structural features make it a valuable intermediate for constructing complex peptides and modified tryptophan derivatives in pharmaceutical and biochemical research. The product is characterized by high purity and consistent performance in synthetic applications.
Nα-Methoxycarbonyl L-Tryptophan Methyl Ester structure
58635-46-4 structure
Product Name:Nα-Methoxycarbonyl L-Tryptophan Methyl Ester
CAS No:58635-46-4
MF:C14H16N2O4
MW:276.287843704224
CID:826277
PubChem ID:24862389
Update Time:2025-06-07

Nα-Methoxycarbonyl L-Tryptophan Methyl Ester Chemical and Physical Properties

Names and Identifiers

    • N-(METHOXYCARBONYL)-L-TRYPTOPHAN METHYL ESTER
    • Nα-Methoxycarbonyl L-Tryptophan Methyl Ester
    • (S)-Methyl 2-aMino-3-(6-Methoxy-1H-indol-3-yl)propanoate
    • Nα-Methoxycarbonyl L
    • (S)-methyl 3-(1H-indol-3-yl)-2-(methoxycarbonyl)propanoate
    • N-(Methoxycarbonyl) L-Tryptophan Methyl Ester
    • Nb-methoxycarbonyl-L-tryptophan methyl ester
    • N-methoxycarbonyl L-tryptophan methyl ester
    • AKOS015898306
    • 58635-46-4
    • D77396
    • Nalpha-Methoxycarbonyl-L-tryptophan methyl ester
    • (S)-methyl 3-(1H-indol-3-yl)-2-(methoxycarbonylamino)propanoate
    • CS-M0882
    • Nalpha-Methoxycarbonyl L-Tryptophan Methyl Ester
    • Methyl (methoxycarbonyl)-L-tryptophanate
    • starbld0000739
    • CS-17017
    • Nalpha-Methoxycarbonyl-L-tryptophan methyl ester, 98%
    • methyl (2S)-3-(1H-indol-3-yl)-2-(methoxycarbonylamino)propanoate
    • N?-Methoxycarbonyl L-Tryptophan Methyl Ester
    • SCHEMBL5385762
    • METHYL (2S)-3-(1H-INDOL-3-YL)-2-[(METHOXYCARBONYL)AMINO]PROPANOATE
    • (S)-Methyl 3-(1H-indol-3-yl)-2-((methoxycarbonyl)amino)propanoate
    • MDL: MFCD00075486
    • Inchi: 1S/C14H16N2O4/c1-19-13(17)12(16-14(18)20-2)7-9-8-15-11-6-4-3-5-10(9)11/h3-6,8,12,15H,7H2,1-2H3,(H,16,18)/t12-/m0/s1
    • InChI Key: IYEKFSMKXYQRLC-LBPRGKRZSA-N
    • SMILES: O(C)C([C@H](CC1=CNC2C=CC=CC1=2)NC(=O)OC)=O

Computed Properties

  • Exact Mass: 276.11100
  • Monoisotopic Mass: 276.11100700g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 361
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 80.4Ų

Experimental Properties

  • Color/Form: Not available
  • Melting Point: 99-101 °C (lit.)
  • PSA: 80.42000
  • LogP: 1.99890
  • Optical Activity: [α]20/D −1.4°, c = 1 in methanol
  • Solubility: Not available

Nα-Methoxycarbonyl L-Tryptophan Methyl Ester Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3

Nα-Methoxycarbonyl L-Tryptophan Methyl Ester Pricemore >>

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